3-[3-(1H-pyrazol-5-yl)phenyl]pyridine

• IUPAC Name: 3-[3-(1H-pyrazol-5-yl)phenyl]pyridine
• InChI: InChI=1S/C14H11N3/c1-3-11(13-5-2-7-15-10-13)9-12(4-1)14-6-8-16-17-14/h1-10H,(H,16,17)
• InChI Key: QESUOOQGJPBQRJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=CC=NN2)C3=CN=CC=C3
• Molecular Formula: C14H11N3
• Molecular Weight: 221.26 g/mol

Description

3-[3-(1H-Pyrazol-5-yl)phenyl]pyridine is a heterocyclic compound featuring a pyridine ring linked via a phenyl group to a pyrazole ring. This structural arrangement confers unique electronic and steric properties, making it valuable in pharmaceutical and materials science research. The phenyl bridge enhances π-π stacking interactions, while the pyridine and pyrazole moieties offer sites for hydrogen bonding and metal coordination .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[3-(1H-pyrazol-5-yl)phenyl]pyridine typically involves the following steps:

Formation of the Pyrazole Ring: This can be achieved through the cyclization of hydrazine with a 1,3-diketone or an equivalent compound under acidic or basic conditions.

Coupling with Phenyl Ring: The pyrazole ring is then coupled with a phenyl ring through a palladium-catalyzed cross-coupling reaction, such as the Suzuki-Miyaura coupling.

Attachment to Pyridine Ring: Finally, the phenyl-pyrazole intermediate is coupled with a pyridine ring using similar cross-coupling techniques.

Industrial Production Methods

Industrial production of 3-[3-(1H-pyrazol-5-yl)phenyl]pyridine may involve large-scale batch or continuous flow processes, utilizing optimized reaction conditions to maximize yield and purity. Catalysts and reagents are carefully selected to ensure cost-effectiveness and environmental sustainability .

Chemical Reactions Analysis

Types of Reactions

3-[3-(1H-pyrazol-5-yl)phenyl]pyridine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reagents such as sodium borohydride or lithium aluminum hydride.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the phenyl and pyridine rings.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Halogenation using bromine or chlorine in the presence of a catalyst.

Major Products

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of alcohols or amines.

Substitution: Formation of halogenated derivatives.

Scientific Research Applications

3-[3-(1H-pyrazol-5-yl)phenyl]pyridine has diverse applications in scientific research:

Chemistry: Used as a ligand in coordination chemistry and as a precursor in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an enzyme inhibitor and its role in various biochemical pathways.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory, anticancer, and antimicrobial activities.

Industry: Utilized in the development of advanced materials, such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

Mechanism of Action

The mechanism of action of 3-[3-(1H-pyrazol-5-yl)phenyl]pyridine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site or allosteric sites, thereby modulating biochemical pathways. The exact pathways and targets depend on the specific biological context and the structure of the compound .

Comparison with Similar Compounds

Structural and Functional Differences

The table below highlights key structural variations and biological activities of analogs:

Compound Name	Structure Features	Unique Properties	Biological Activity/Applications	Reference
3-(1H-Pyrazol-5-yl)pyridine	Pyridine directly bonded to pyrazole	High electronic density; simpler structure	Anti-inflammatory properties
2-(1H-Pyrazol-3-yl)pyridine	Pyrazole at pyridine C2 position	Enhanced steric accessibility	Antitumor activity
3-(3-(p-Tolyl)-1H-pyrazol-5-yl)pyridine	p-Tolyl substituent on pyrazole	Increased lipophilicity; improved bioavailability	Antimicrobial applications
3-[3-(2H-Tetrazol-5-yl)phenyl]pyridine	Tetrazole replaces pyrazole	High nitrogen content; metabolic stability	Agrochemical and drug design
4-{5-[3-(4-Fluorophenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazol-3-yl}pyridine	Oxadiazole ring integration	Enhanced binding affinity to enzymes/receptors	Enzyme inhibition, therapeutic pathways

Key Comparative Insights

Replacement of pyrazole with tetrazole (as in ) introduces higher nitrogen content, improving metabolic stability but reducing aromatic stacking capability .

Bioavailability and Lipophilicity: The p-tolyl group in 3-(3-(p-Tolyl)-1H-pyrazol-5-yl)pyridine increases lipophilicity, enhancing membrane permeability compared to the parent compound .

Biological Activity :

• Antitumor activity in 2-(1H-Pyrazol-3-yl)pyridine is attributed to the pyrazole's C3 position, which optimizes steric fit with cellular targets .
• The phenyl-pyridine scaffold in 3-[3-(1H-pyrazol-5-yl)phenyl]pyridine may offer dual binding sites for multifunctional applications (e.g., kinase inhibition and metal chelation) .